BENGHE Validation & Comparative

Check Availability & Pricing

literature review of 2-Cyclohexylamino-1-
phenylethanol applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Cyclohexylamino-1-
Compound Name:
phenylethanol

Cat. No.: B1346031

Literature Review: 2-Cyclohexylamino-1-
phenylethanol Applications

A comprehensive review of publicly available scientific literature and chemical databases
reveals a significant lack of detailed information regarding the specific applications,
experimental data, and comparative studies of 2-Cyclohexylamino-1-phenylethanol. While
this compound is available from several chemical suppliers for research purposes, its specific
biological or industrial uses are not well-documented in the accessible literature.

Currently, information on 2-Cyclohexylamino-1-phenylethanol is largely confined to its basic
chemical and physical properties. It is cataloged by suppliers such as Santa Cruz
Biotechnology and Sigma-Aldrich as a research chemical.[1] Its chemical structure, molecular
formula (C14H21NO), and molecular weight are well-established.[2]

Efforts to uncover specific pharmacological or biological activities through targeted searches for
research papers, pharmacological studies, and biological effects have not yielded substantial
results. The scientific literature readily available does not contain studies detailing its
mechanism of action, signaling pathways, or in-vivo/in-vitro experimental results. Consequently,
a direct comparison with alternative compounds for specific applications is not feasible based
on the current data.
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Related Compounds and Potential Areas of Interest

While information on 2-Cyclohexylamino-1-phenylethanol is scarce, the broader class of
phenylethanolamines and related structures are well-studied and offer potential, albeit
speculative, areas of interest for this particular molecule.

For instance, the parent compound, 2-amino-1-phenylethanol, is recognized as a crucial
building block in the synthesis of various pharmaceuticals.[3] It serves as an intermediate in the
production of analgesics and anti-inflammatory drugs.[3] This suggests that 2-
Cyclohexylamino-1-phenylethanol could potentially be explored as a synthetic intermediate
in drug discovery programs.

Furthermore, the structurally related compound 2-phenylethanol has a wide range of
documented applications, including:

e Fragrance and Flavor: It is a common component in perfumes and a flavor additive in food
and beverages due to its pleasant floral scent.[4][5][6]

o Antimicrobial Agent: It exhibits bacteriostatic and antifungal properties and is used as a
preservative in cosmetics and pharmaceutical products.[4][7][8]

o Agricultural Applications: Research has shown its effectiveness in controlling plant
pathogens like Fusarium graminearum in wheat.[8][9]

* Neuropharmacological Effects: Studies in animal models suggest that inhalation of 2-
phenylethanol may have anti-depressive effects.[10]

The extensive research on these related compounds highlights the diverse biological activities
that molecules with a phenylethanol backbone can possess. However, it is crucial to
emphasize that the addition of a cyclohexyl group to the amine in 2-Cyclohexylamino-1-
phenylethanol would significantly alter its chemical properties, such as lipophilicity and steric
hindrance, which in turn would likely lead to different biological activities and applications.

Conclusion

Based on an extensive literature search, there is a notable absence of published research
detailing the specific applications of 2-Cyclohexylamino-1-phenylethanol. Without
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experimental data on its performance, it is not possible to provide a comparative guide with
other alternatives, summarize quantitative data, detail experimental protocols, or create
diagrams of its signaling pathways as requested. The available information is limited to its
identity as a research chemical. Future research would be necessary to elucidate any potential
biological or industrial applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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